N-cyclopentyl-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: N-cyclopentyl-2-(2,5-dioxopyrrolidin-1-yl)-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C17H21F3N4O3/c18-17(19,20)13-7-8-22(21-13)9-10-23(12-3-1-2-4-12)16(27)11-24-14(25)5-6-15(24)26/h7-8,12H,1-6,9-11H2
• InChI Key: YMFYTQYILUAMDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N(CCN2C=CC(=N2)C(F)(F)F)C(=O)CN3C(=O)CCC3=O
• Molecular Formula: C17H21F3N4O3
• Molecular Weight: 386.4 g/mol

Description

N-cyclopentyl-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H21F3N4O3 and its molecular weight is 386.375. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Innovative Heterocycles Incorporation : A study by Fadda et al. (2017) explored the synthesis of innovative heterocycles incorporating a thiadiazole moiety, demonstrating the versatility of such compounds in producing a range of derivatives with potential insecticidal properties against Spodoptera littoralis (Fadda et al., 2017).

• Antitumor Activity : Albratty et al. (2017) synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, some of which showed promising antitumor effects against various cell lines, highlighting the potential therapeutic applications of such compounds (Albratty et al., 2017).

Potential Applications

• Coordination Complexes and Antioxidant Activity : Chkirate et al. (2019) synthesized novel coordination complexes from pyrazole-acetamide derivatives, showcasing significant antioxidant activity, indicating the potential for developing new antioxidant agents (Chkirate et al., 2019).

• Antimicrobial Activity : Bondock et al. (2008) explored the synthesis and antimicrobial activity of new heterocycles incorporating antipyrine moiety, indicating the relevance of heterocyclic compounds in developing antimicrobial agents (Bondock et al., 2008).